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Compound Focus: Pyridone 6

CAS No.: 457081-03-7

Cat. No.: S540721
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Pyridone 6 Handling & Stability Guide

Property Specification

Storage Temperature
(Powder)

-20°C [1] [2]

Purity ≥98% (HPLC) [1]

Molecular Weight 309.34 g/mol [1] [2]

Molecular Formula C18H16FN3O [1] [2]

Solubility (DMSO) ~30 mg/mL (~100 mM) [1]

Solubility (Ethanol) ~15 mg/mL (~50 mM) [1]

Stock Solution Stability Stable for short-term (weeks) at -20°C or lower; avoid repeated freeze-
thaw cycles [2].
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Q1: What is the correct long-term storage condition for Pyridone 6? Store the solid, powdered

compound at -20°C [1] [2]. This temperature helps maintain the chemical integrity and stated purity (≥98%)

of the product over time [1].

Q2: How should I prepare a stock solution of Pyridone 6, and how stable is it? Pyridone 6 is highly

soluble in DMSO, with a maximum solubility of approximately 100 mM (about 31 mg/mL) [1].

Preparation: Dissolve the powder in sterile, anhydrous DMSO to your desired concentration (e.g.,

10-50 mM).
Storage & Stability: Aliquot the stock solution into single-use volumes and store it at -80°C for long-
term stability (over one year). For short-term use (several weeks), storage at -20°C is acceptable
[2].

Handling Tip: Avoid repeated freezing and thawing of the stock solution. Using single-use aliquots
prevents degradation from moisture and temperature cycles, ensuring consistent experimental

results.

Q3: My Pyridone 6 solution appears cloudy or has precipitated. What should I do? Cloudiness or

precipitation indicates that the compound may have come out of solution.

Re-solubilization: Briefly sonicate (using a water bath sonicator) the solution. Sonication is
recommended to help dissolve the compound [2].

Check Concentration: Ensure your solution is not exceeding the solubility limits in your solvent (see
table above). If working with a high concentration, dilute it with fresh solvent and sonicate again.

Q4: I am planning an in vivo experiment. What is a suitable vehicle formulation for administering

Pyridone 6? For animal studies, a common formulation is to first prepare a concentrated stock in 100%

DMSO, then dilute it in a saline/PBS solution containing PEG300 and Tween 80. One referenced

formulation is: 10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline [2]. This formulation can

achieve a working concentration of 2 mg/mL (6.47 mM). Always prepare the solution immediately before

use and clarify it if necessary [2].

Experimental Workflow for Handling Pyridone 6

The diagram below outlines the key steps for properly handling Pyridone 6 in the lab, from storage to use in

an experiment.
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Store Powder at -20°C

Prepare Stock Solution in DMSO

Aliquot into Single-Use Vials

Store Aliquots at ≤ -20°C

Thaw Aliquot for Use

Dilute in Assay Medium

Proceed with Experiment

Click to download full resolution via product page
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Problem Possible Cause Suggested Solution

Unexpectedly low
biological activity

Degraded compound from
improper storage or old stock

solution.

Use a fresh aliquot; confirm storage
temperature is -20°C or lower [1] [2].

Precipitation in assay
buffer

Low aqueous solubility after

dilution from DMSO stock.

Ensure final DMSO concentration is

tolerated by cells (typically <0.5%);
sonicate mixture if needed [2].

Inconsistent results
between experiments

Repeated freeze-thaw cycles of
stock solution leading to variable

concentration.

Adopt the practice of making and using
single-use aliquots [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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